Cas no 35976-76-2 (Ethyl formate-d)

Ethyl formate-d structure
Ethyl formate-d structure
Product Name:Ethyl formate-d
CAS No:35976-76-2
MF:C3H6O2
MW:75.0847029685974
CID:319245
PubChem ID:24872473
Update Time:2025-04-19

Ethyl formate-d Chemical and Physical Properties

Names and Identifiers

    • Formic-d acid, ethylester (7CI,9CI)
    • Ethyl formate-d
    • Aethylformiat
    • Areginal
    • C-deuterio-formic acid ethyl ester
    • d-Ameisensaeureaethylester
    • Deuterio-ameisensaeure-ethylester
    • ethyl deuterioformate
    • ethyl formiate
    • Ethyl formic ester
    • Ethyl methanoate
    • ethyl ortho-formate
    • Ethylformiaat
    • Formic acid, ethyl ester
    • Formic ether
    • Monodeuterio-ameisensaeure-ethylester
    • Inchi： 1S/C3H6O2/c1-2-5-3-4/h3H,2H2,1H3/i3D
    • InChI Key： WBJINCZRORDGAQ-WFVSFCRTSA-N
    • SMILES： O(C([2H])=O)CC

Computed Properties

  • Exact Mass: 76.04932
  • Monoisotopic Mass: 74.036779
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 26.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.933 g/mL at 25 °C
  • Melting Point: −80 °C (lit.)
  • Boiling Point: 52-54 °C(lit.)
  • Flash Point: Fahrenheit: -2.2 ° f
    Celsius: -19 ° c
  • Refractive Index: n20/D 1.359(lit.)
  • PSA: 26.3

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Ethyl formate-d Pricemore >>

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